Cas no 23149-44-2 (Butanamide,N-(4-benzoylphenyl)-3-oxo-)

• Product Name: Butanamide,N-(4-benzoylphenyl)-3-oxo-
• CAS No: 23149-44-2
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 283871
• PubChem ID: 284003
• Update Time: 2025-04-19

Butanamide,N-(4-benzoylphenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(4-benzoylphenyl)-3-oxo-
• NSC139468
• DTXSID40945825
• NSC-139468
• 23149-44-2
• n-(4-benzoylphenyl)-3-oxobutanamide

• Inchi： 1S/C17H15NO3/c1-12(19)11-16(20)18-15-9-7-14(8-10-15)17(21)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,20)
• InChI Key： SFGBUXYWBBNHEK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 281.10525
• Monoisotopic Mass: 281.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 514.2°C at 760 mmHg
• Flash Point: 198.3°C
• Refractive Index: 1.606
• PSA: 63.24
• LogP: 2.90820